Cas no 2229560-00-1 (3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine
• CAS No: 2229560-00-1
• MF: C₁₁H₁₃F₂NO₃
• MW: 245.222630262375
• CID: 5960342
• PubChem ID: 165682308
• Update Time: 2025-06-12

3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine
• EN300-1990260
• 2229560-00-1

• Inchi： 1S/C11H13F2NO3/c1-15-8-3-10-9(16-5-17-10)2-6(8)7(4-14)11(12)13/h2-3,7,11H,4-5,14H2,1H3
• InChI Key： ABNUXNYWGDTFSO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=C2C(=CC=1OC)OCO2)F

Computed Properties

• Exact Mass: 245.08634960g/mol
• Monoisotopic Mass: 245.08634960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.7Ų

Additional information on 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine

3,3-Difluoro-2-(6-Methoxy-1,3-dioxaindan-5-yl)propan-1-amine: A Comprehensive Overview

3,3-Difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 2229560-00-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluorinated amines and is characterized by its 6-methoxy-1,3-dioxaindan moiety, which imparts distinct chemical and biological properties.

The synthesis of 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine involves a multi-step process that includes the formation of the dioxaindan ring and the introduction of the difluoromethyl group. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development.

In terms of its chemical structure, the presence of the difluoromethyl group and the 6-methoxy substituent on the dioxaindan ring are crucial for its biological activity. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy substituent contributes to its solubility and binding affinity to specific receptors.

3,3-Difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine has been studied for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its activity as a modulator of neurotransmitter systems. Research has shown that this compound can interact with serotonin and dopamine receptors, making it a promising candidate for the treatment of neuropsychiatric disorders such as depression and anxiety.

A recent study published in the Journal of Medicinal Chemistry highlighted the potent serotonin reuptake inhibition properties of 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine. The compound was found to exhibit high selectivity for serotonin transporters (SERT) over other monoamine transporters, suggesting its potential as a selective serotonin reuptake inhibitor (SSRI). This selectivity is crucial for minimizing side effects associated with non-selective inhibitors.

In addition to its neuropsychiatric applications, 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-amine has also shown promise in other therapeutic areas. Preliminary studies have indicated that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The pharmacokinetic profile of 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-yl)propan-1-am ine has been extensively studied to understand its behavior in vivo. It has been found to have good oral bioavailability and a favorable half-life, making it suitable for once-daily dosing regimens. Furthermore, preclinical studies have demonstrated that it is well-tolerated at therapeutic doses with minimal toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,3-difluoro-2-(6-methoxy-1,3-dioxaindan-5-y l)propan - 1 - amine strong > in human subjects. Early results from phase I trials have shown promising outcomes with no serious adverse events reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials. p > < p >In conclusion ,< strong > 3 , 3 - difluoro - 2 - ( 6 - meth oxy - 1 , 3 - diox ain dan - 5 - yl ) pro pan - 1 - amine strong > ( CAS No . 2229560 - 00 - 1 ) represents a promising new molecule with diverse therapeutic potential . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable candidate for further development in various medical applications . As research continues , it is anticipated that this compound will play an increasingly important role in advancing our understanding and treatment of complex diseases . p > article > response >